5-Bromobenzo[c][1,2,5]selenadiazole
Overview
Description
5-Bromobenzo[c][1,2,5]selenadiazole is a chemical compound with the empirical formula C6H3BrN2Se . It is a type of organoselenium compound . Organoselenium compounds have a broad spectrum of potential technical applications .
Synthesis Analysis
The synthesis of benzo[c][1,2,5]selenadiazole compounds has been reported in the literature . These compounds were synthesized and characterized using various spectroscopic techniques, including 1H NMR, 13C NMR, 19F NMR, MS, and UV–Vis .
Molecular Structure Analysis
The molecular structure of benzo[c][1,2,5]selenadiazole compounds has been confirmed using single-crystal X-ray diffraction analysis . Each compound crystallizes in monoclinic systems, forming dimeric units due to the intermolecular Se⋯N interactions .
Chemical Reactions Analysis
The electrochemical behavior of benzo[c][1,2,5]selenadiazole compounds has been investigated using cyclic voltammetry . An excellent correlation was found between the electronic transitions and the electrochemical behavior .
Scientific Research Applications
Antimicrobial Activity
5-Bromobenzo[c][1,2,5]selenadiazole derivatives exhibit significant antimicrobial activity. Al-Smadi et al. (2019) synthesized derivatives and found them highly active against Gram-positive and Gram-negative bacteria (Al-Smadi et al., 2019). Furthermore, Kuarm et al. (2013) developed selenadiazolo benzimidazoles with notable in vitro antibacterial and antifungal activities (Kuarm et al., 2013).
Anticancer Properties
These compounds also show promise in cancer research. Liang et al. (2016) reported that benzimidazole-containing selenadiazole derivatives induce apoptosis in breast cancer cells by activating the ROS/AKT pathway (Liang et al., 2016). Similarly, Plano et al. (2010) synthesized selenadiazole derivatives demonstrating in vitro antiproliferative and cytotoxic activities against various cancer cell lines (Plano et al., 2010).
Material Science and Optoelectronics
In material science, Shaik et al. (2016) found that compounds containing benzoselenadiazole show good thermal stability and low band gap, indicating potential for optoelectronics (Shaik et al., 2016). Rakitin (2020) also emphasizes the application of fused 1,2,5-thia- and -selenadiazoles in material science, particularly in organic photovoltaics (Rakitin, 2020).
Synthetic Methodologies
Additionally, research into synthetic methodologies for selenadiazoles is ongoing. Elmaaty (2008) achieved the first synthesis of selenadiazolo[3,4-i]benzazepine derivatives, expanding the potential applications of these compounds (Elmaaty, 2008).
Mechanism of Action
Target of Action
5-Bromobenzo[c][1,2,5]selenadiazole is a type of selenadiazole, which are known for their broad spectrum of anticancer activity . The primary targets of this compound are various tumor cells . The compound exerts significant antiproliferative activity against these cells .
Mode of Action
The compound interacts with its targets by inhibiting the colony formation, migration, and invasion of tumor cells . It arrests the cell cycle in the G0/G1 phase by down-regulating the expression levels of Cyclin A1, Cyclin E, and CDK1 . It also induces cell apoptosis by up-regulating the expression levels of P21, Bax, Cleaved-Caspase-7, and Cleaved-Caspase-8, as well as Cleaved PARP1 .
Biochemical Pathways
The affected pathways involve the cell cycle and apoptosis pathways . Downstream effects include the inhibition of cell proliferation and the induction of cell apoptosis .
Result of Action
The result of the compound’s action is the significant inhibition of tumor cell proliferation . This is achieved through the arrest of the cell cycle, the inhibition of colony formation, migration, and invasion of tumor cells, and the induction of cell apoptosis .
Safety and Hazards
properties
IUPAC Name |
5-bromo-2,1,3-benzoselenadiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrN2Se/c7-4-1-2-5-6(3-4)9-10-8-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQCDKWFTMZTQCI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=N[Se]N=C2C=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrN2Se | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90440830 | |
Record name | 5-Bromobenzo[c][1,2,5]selenadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90440830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromobenzo[c][1,2,5]selenadiazole | |
CAS RN |
1753-19-1 | |
Record name | 5-Bromobenzo[c][1,2,5]selenadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90440830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.